Cas no 2243507-74-4 (2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid)

• Product Name: 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
• CAS No: 2243507-74-4
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 6568965
• PubChem ID: 165719699
• Update Time: 2025-06-09

2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid
• 2243507-74-4
• EN300-650324

• Inchi： 1S/C25H23N3O4/c29-24(30)20-13-26-22(15-7-1-2-8-15)27-23(20)28-25(31)32-14-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-6,9-13,15,21H,1-2,7-8,14H2,(H,29,30)(H,26,27,28,31)
• InChI Key： WJUJUWWIHDYYER-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=NC(C2CCCC2)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.16885622g/mol
• Monoisotopic Mass: 429.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 101Ų

Additional information on 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid

2-Cyclopentyl-4-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)Pyrimidine-5-carboxylic Acid: An Overview of a Promising Compound in Medicinal Chemistry

2-Cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid (CAS No. 2243507-74-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the fluoren-9-yl moiety and the cyclopentyl group adds complexity and specificity to its interactions with biological targets, making it a promising candidate for further research and development.

The fluoren-9-yl group, in particular, is a key structural feature that contributes to the compound's stability and solubility. Fluorene derivatives are widely used in organic synthesis and materials science due to their excellent photophysical properties. In the context of medicinal chemistry, the fluoren-9-yl moiety can enhance the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and interact with intracellular targets. This property is particularly important for drugs that need to penetrate specific tissues or organs to exert their therapeutic effects.

The cyclopentyl group, on the other hand, adds conformational rigidity to the molecule, which can influence its binding affinity and selectivity for specific receptors or enzymes. This rigidity can also help reduce metabolic degradation, thereby increasing the compound's bioavailability and therapeutic window. The combination of these structural elements makes 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid a versatile platform for the development of new drugs with improved pharmacological profiles.

Recent studies have explored the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid exhibits potent antiviral activity against several strains of influenza virus. The researchers found that the compound effectively inhibits viral replication by targeting a specific viral enzyme, thereby reducing viral load and preventing the spread of infection. This finding highlights the potential of this compound as a lead candidate for the development of new antiviral drugs.

In another study, researchers investigated the anticancer properties of 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid in various cancer cell lines. The results showed that the compound selectively inhibits the growth of cancer cells while sparing normal cells, suggesting a high degree of target specificity. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings open up new avenues for the development of targeted cancer therapies with reduced side effects.

Beyond its direct therapeutic applications, 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and other biological processes at the molecular level. By using this compound as a scaffold, researchers can design and synthesize analogs with tailored properties to investigate specific biological questions or validate potential drug targets.

The synthesis of 2-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-5-carboxylic acid involves several steps that require careful optimization to achieve high yields and purity. One common approach involves coupling a protected amino pyrimidine derivative with a fluorenylmethoxycarbonyl (Fmoc) chloride followed by deprotection and carboxylation steps. The use of modern synthetic techniques and advanced analytical methods ensures that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-cyclopentyl-4-{[(9H-fluoren-9-yloxymethyl)carbonyl]amino}pyrimidine carboxylic acid (CAS No. 2243507-74-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.